Cas no 700340-55-2 (1,3-Benzenediol, 4-methyl-6-(methylamino)- (9CI))

• Product Name: 1,3-Benzenediol, 4-methyl-6-(methylamino)- (9CI)
• CAS No: 700340-55-2
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 557069
• Update Time: 2024-03-05

1,3-Benzenediol, 4-methyl-6-(methylamino)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 4-methyl-6-(methylamino)- (9CI)
• 1,3-Benzenediol, 4-methyl-6-(methylamino)-

• Inchi： 1S/C8H11NO2/c1-5-3-6(9-2)8(11)4-7(5)10/h3-4,9-11H,1-2H3
• InChI Key： AHOPDLBTGFYPDI-UHFFFAOYSA-N
• SMILES： C1(O)=C(NC)C=C(C)C(O)=C1

Computed Properties

• Exact Mass: 153.079
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5A^2